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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

Technical Support Center: N-Nitroso-Enalapril
Analysis
This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on reducing analytical variability in N-nitroso-enalapril
testing. Here you will find troubleshooting guides and frequently asked questions (FAQs) to

address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-enalapril and how is it formed?

N-nitroso-enalapril is a nitrosamine impurity that can form from the drug substance enalapril.

[1][2] Its chemical name is N-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N-nitroso-L-alanyl-L-

proline.[2] The formation of N-nitroso-enalapril typically occurs when enalapril, which is a

secondary amine, reacts with nitrosating agents.[1] This reaction can be facilitated by

conditions such as heat, moisture, or an acidic environment.[1]
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Q2: What are the primary sources of nitrosating agents in the manufacturing process?

Nitrosating agents can be introduced into the manufacturing process through various routes. A

primary source is the presence of nitrites or other nitrosating agents in raw materials, including

the active pharmaceutical ingredient (API), excipients, and even water. The degradation of

certain materials can also generate nitrosating agents.

Q3: What analytical techniques are most suitable for the detection and quantification of N-
nitroso-enalapril?

Due to the low levels at which N-nitroso-enalapril is typically present, highly sensitive

analytical methods are required. Advanced analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry

(LC-MS), and High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

are commonly used for precise detection and quantification.[1] For routine, targeted, and high-

sensitivity quantification, liquid chromatography combined with a triple-quadrupole mass

spectrometer (LC-MS/MS) is often the preferred technology.

Q4: How can the formation of N-nitroso-enalapril be controlled or mitigated?

The formation of N-nitroso-enalapril can be managed by controlling storage conditions,

managing pH levels, and conducting routine testing.[1] A thorough risk assessment of the

manufacturing process is crucial to identify and mitigate potential sources of nitrosamine

formation.

Q5: What are the stability concerns for N-nitroso-enalapril during analysis?

N-nitroso-enalapril can be susceptible to degradation under certain analytical conditions. Its

stability is influenced by factors such as pH, temperature, and light exposure. For instance,

enalapril maleate, the parent drug, shows pH-dependent degradation pathways.[3] In acidic

solutions (pH < 5), the formation of diketopiperazine is a major degradation pathway, while in

solutions with a pH above 5, hydrolysis to enalaprilat is predominant. Although N-nitroso-
enalapril is a different molecule, similar pH-dependent stability issues should be considered

during method development and sample handling. It is also known that some nitrosamines can

degrade under alkaline conditions.
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Troubleshooting Guides
Issue 1: Poor Peak Shape in HPLC/LC-MS Analysis
(Tailing, Fronting, Splitting, or Broadening)
Poor peak shape can significantly impact the accuracy and precision of N-nitroso-enalapril
quantification.
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Observation Potential Cause Recommended Solution

Peak Tailing

Secondary interactions with

residual silanols on the

column.

- Adjust Mobile Phase pH:

Lowering the pH of the mobile

phase can reduce silanol

interactions. Use a buffer to

maintain a consistent pH. -

Use an End-Capped Column:

Employ a modern, high-quality

end-capped C18 column to

minimize exposed silanols.

Peak Fronting Column overload.

- Reduce Sample

Concentration: Dilute the

sample to a lower

concentration. - Decrease

Injection Volume: Reduce the

volume of the sample injected

onto the column.

Split Peaks
Partially blocked column frit or

column void.

- Filter Samples: Ensure all

samples and standards are

filtered through a 0.22 µm or

0.45 µm filter before injection. -

Flush the Column: Reverse

and flush the column to

dislodge any particulates. If the

problem persists, the column

may need replacement.

Broad Peaks High extra-column volume or

column degradation.

- Optimize Tubing: Use tubing

with the smallest possible

internal diameter and length

between the injector, column,

and detector. - Check for

Column Aging: If the column

has been used for a large

number of injections, it may be
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degrading. Replace with a new

column.

Issue 2: High Signal-to-Noise Ratio and Inconsistent
Baseline
A noisy or drifting baseline can interfere with the detection and integration of low-level N-
nitroso-enalapril peaks.

Observation Potential Cause Recommended Solution

Noisy Baseline
Contaminated mobile phase or

detector issues.

- Use High-Purity Solvents:

Prepare fresh mobile phase

using HPLC or LC-MS grade

solvents and high-purity

additives. - Degas Mobile

Phase: Ensure the mobile

phase is adequately degassed

to prevent bubble formation.

Drifting Baseline

Column temperature

fluctuations or insufficient

column equilibration.

- Use a Column Oven:

Maintain a constant and stable

column temperature. -

Equilibrate the Column: Allow

sufficient time for the column to

equilibrate with the mobile

phase before starting the

analysis.

Issue 3: Matrix Effects Leading to Signal Suppression or
Enhancement
The sample matrix, especially from complex drug product formulations, can interfere with the

ionization of N-nitroso-enalapril in the MS source, leading to inaccurate quantification.
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Observation Potential Cause Recommended Solution

Inconsistent Analyte Response

in Spiked Samples

Co-eluting matrix components

suppressing or enhancing the

analyte signal.

- Improve Sample Preparation:

Implement a more rigorous

sample clean-up procedure,

such as solid-phase extraction

(SPE) or liquid-liquid extraction

(LLE), to remove interfering

matrix components.[4][5] -

Optimize Chromatography:

Adjust the chromatographic

method to achieve better

separation of N-nitroso-

enalapril from matrix

components.

Low Analyte Recovery
Inefficient extraction from the

sample matrix.

- Optimize Extraction Solvent:

Experiment with different

extraction solvents and pH to

improve the recovery of N-

nitroso-enalapril from the

sample matrix. - Use an

Internal Standard: Employ a

stable isotope-labeled internal

standard for N-nitroso-enalapril

to compensate for matrix

effects and extraction

inconsistencies.

Quantitative Data Presentation
The following tables summarize validation parameters for analytical methods used in the

determination of nitrosamines in enalapril maleate.

Table 1: HPLC Method Validation for NDMA and NDEA in Enalapril Maleate
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Parameter NDMA NDEA

**Linearity (R²) ** 0.9994 0.9990

Limit of Quantification (LOQ)

(µg/g)
0.038 0.050

Recovery Range (%) 74.2 ± 4.2 to 101.6 ± 16.1 90.6 ± 2.9 to 125.4 ± 7.4

Data from a study on the

determination of N-

nitrosamines in enalapril

maleate by HPLC with

fluorimetric detection.[6]

Table 2: LC-MS/MS Method Parameters for Nitrosamine Analysis (General)

Parameter Value

Ionization Source
Atmospheric Pressure Chemical Ionization

(APCI)

Scan Type Multiple Reaction Monitoring (MRM)

Limit of Detection (LOD) (ng/g) 20

Limit of Quantification (LOQ) (ng/g) 50

Intra-day and Inter-day Recovery (%) 80 - 120

General parameters from a multi-analyte LC-

MS/MS method for nitrosamines in sartans,

which can be adapted for N-nitroso-enalapril.[7]

Experimental Protocols
Protocol 1: Sample Preparation for HPLC Analysis of
Nitrosamines in Enalapril Maleate API
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This protocol is based on a method for the determination of NDMA and NDEA in enalapril

maleate and involves extraction, denitrosation, and derivatization.

Extraction:

Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (DCM) and vortex for 1

minute.

Filter the suspension into a 5 mL volumetric flask.

Add DCM to the mark.

Transfer the solution to a separation funnel and add 5 mL of acetate buffer (pH 5.6).

Shake the funnel for 5 minutes and allow the phases to separate for 30 minutes.

Collect the lower DCM phase.[6]

Denitrosation and Derivatization:

This particular method involves a chemical denitrosation step followed by derivatization

with a fluorescent tag (Fmoc-Cl) for HPLC-fluorescence detection. For direct LC-MS/MS

analysis, this step would be omitted.[6]

Protocol 2: General LC-MS/MS Method for Nitrosamine
Analysis
The following provides a general framework for developing an LC-MS/MS method for N-
nitroso-enalapril, based on established methods for other nitrosamines.

Chromatographic Conditions:

Column: A high-quality C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,

methanol or acetonitrile), both containing a small amount of an acid (e.g., 0.1% formic

acid), is common.
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Flow Rate: Typically in the range of 0.2-0.6 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure

reproducible retention times.

Mass Spectrometric Conditions:

Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization

(ESI) can be used. APCI has shown good signals for many nitrosamines.[7]

Detection Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and

sensitivity. This involves monitoring specific precursor ion to product ion transitions for N-
nitroso-enalapril.

MRM Transitions: The specific m/z transitions for N-nitroso-enalapril would need to be

determined, typically through infusion of a reference standard. For enalapril, a mass

transition of m/z 377.10 → 234 has been reported.[8] The precursor ion for N-nitroso-
enalapril would be its molecular weight plus a proton.
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Caption: Formation pathway of N-nitroso-enalapril.
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Caption: Troubleshooting workflow for analytical variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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